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6-Bromo-2-chloro-5-

fluoroquinazoline

Cat. No.: B1398789 Get Quote

An In-Depth Technical Guide to 6-Bromo-2-chloro-5-fluoroquinazoline (CAS: 1036756-07-6)

Introduction: Strategic Importance in Medicinal
Chemistry
6-Bromo-2-chloro-5-fluoroquinazoline is a highly functionalized heterocyclic compound that

has emerged as a valuable building block in modern drug discovery. Its strategic importance

lies in the orthogonal reactivity of its substituents on the quinazoline scaffold. The quinazoline

ring system itself is a privileged structure, forming the core of numerous therapeutic agents

known for a wide range of biological activities, including anticancer, anti-inflammatory, and

antimicrobial properties.[1][2]

This guide provides a comprehensive technical overview of 6-Bromo-2-chloro-5-
fluoroquinazoline, focusing on its chemical properties, a plausible and detailed synthetic

route, its unique reactivity profile, and its application as a key intermediate. The discussion is

framed from the perspective of a medicinal chemist, emphasizing the rationale behind synthetic

choices and the strategic application of its distinct reaction sites to build molecular complexity.

Physicochemical and Spectral Properties
A clear understanding of the compound's physical and spectral properties is fundamental for its

use in synthesis. The data presented below has been aggregated from supplier technical data
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sheets and predictive modeling.

Property Value Source(s)

CAS Number 1036756-07-6 [3][4]

Molecular Formula C₈H₃BrClFN₂ [5]

Molecular Weight 261.48 g/mol [5]

Appearance Off-white to light yellow solid [6]

Boiling Point 309.5 ± 35.0 °C (Predicted) [6]

Density 1.836 ± 0.06 g/cm³ (Predicted) [6]

pKa -1.01 ± 0.30 (Predicted) [6]

InChI Key
XCNARNYXKIGAJU-

UHFFFAOYSA-N
[7]

SMILES
N1=C2C(C(F)=C(Br)C=C2)=C

N=C1Cl
[7]

Synthesis Pathway: A Multi-Step Approach
While specific literature detailing the exact synthesis of 6-Bromo-2-chloro-5-
fluoroquinazoline is not publicly prevalent, a robust and logical pathway can be constructed

based on well-established quinazoline chemistry.[1][8][9] The most common methods involve

the cyclization of substituted anthranilic acid derivatives.[9][10]

The proposed synthesis begins with a suitably substituted aniline, proceeds through the

formation of the critical quinazolinone intermediate, and concludes with chlorination to yield the

target compound.
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Step 1: Precursor Synthesis Step 2: Cyclization to Quinazolinone

Step 3: Chlorination

2-Amino-5-bromo-4-fluorobenzoic acid

6-Bromo-5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

Heat

6-Bromo-5-fluoroquinazolin-4(3H)-one

Heat, 130-140 °C

6-Bromo-2-chloro-5-fluoroquinazoline

Reflux Reflux

Urea or Potassium Cyanate Formamide

POCl₃ / PCl₅

Route A: Cross-Coupling First Route B: SNAr First

6-Bromo-2-chloro-5-fluoroquinazoline

Suzuki / Buchwald-Hartwig @ C6

Pd Catalyst, Base
R¹-B(OH)₂ or R¹-NH₂

SNAr @ C2

Nucleophile (R²-NuH)
Heat

6-Aryl/Amine-2-chloro-5-fluoroquinazoline

Diverse 2,6-Disubstituted Quinazolines

Nucleophile (R²-NuH)
Heat

6-Bromo-2-Amino/Alkoxy-5-fluoroquinazoline

Diverse 2,6-Disubstituted Quinazolines

Pd Catalyst, Base
R¹-B(OH)₂
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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